Cas no 2309433-00-7 (1H-Pyrrolo[3,4-b]pyrazine-2,3-dione, hexahydro-, hydrochloride (1:1), (4aR,7aS)-)

• Product Name: 1H-Pyrrolo[3,4-b]pyrazine-2,3-dione, hexahydro-, hydrochloride (1:1), (4aR,7aS)-
• CAS No: 2309433-00-7
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• CID: 5379496
• PubChem ID: 138991541
• Update Time: 2025-07-01

1H-Pyrrolo[3,4-b]pyrazine-2,3-dione, hexahydro-, hydrochloride (1:1), (4aR,7aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-b]pyrazine-2,3-dione, hexahydro-, hydrochloride (1:1), (4aR,7aS)-
• 2309433-00-7
• (4aR,7aS)-octahydro-1H-pyrrolo[3,4-b]piperazine-2,3-dione hydrochloride
• Z3637082622
• EN300-6764788
• (4Ar,7aS)-4,4a,5,6,7,7a-hexahydro-1H-pyrrolo[3,4-b]pyrazine-2,3-dione;hydrochloride
• CIS-HEXAHYDRO-1H-PYRROLO[3,4-B]PYRAZINE-2,3-DIONE HCL
• AT13136

• Inchi： 1S/C6H9N3O2.ClH/c10-5-6(11)9-4-2-7-1-3(4)8-5;/h3-4,7H,1-2H2,(H,8,10)(H,9,11);1H/t3-,4+;
• InChI Key： NKTMRJOENWINRW-HKTIBRIUSA-N
• SMILES： Cl.O=C1C(N[C@@H]2CNC[C@@H]2N1)=O

Computed Properties

• Exact Mass: 191.0461543g/mol
• Monoisotopic Mass: 191.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Additional information on 1H-Pyrrolo[3,4-b]pyrazine-2,3-dione, hexahydro-, hydrochloride (1:1), (4aR,7aS)-

1H-Pyrrolo[3,4-b]pyrazine-2,3-dione, hexahydro-, hydrochloride (1:1), (4aR,7aS)-

The compound CAS No. 2309433-00-7, also known as 1H-Pyrrolo[3,4-b]pyrazine-2,3-dione, hexahydro-, hydrochloride (1:1), (4aR,7aS)-, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic structures known for their diverse biological activities. The hexahydro designation indicates that the compound has a partially saturated ring system, while the hydrochloride salt form suggests it is commonly used in its acidic form for pharmaceutical applications.

Recent studies have highlighted the importance of pyrrolopyrazines as scaffolds for developing novel therapeutic agents. For instance, researchers have demonstrated that 1H-Pyrrolo[3,4-b]pyrazine-2,3-dione derivatives exhibit potent anti-cancer properties by targeting specific oncogenic pathways. The (4aR,7aS) stereochemistry of this compound plays a critical role in its bioavailability and efficacy, as stereochemistry often dictates the pharmacokinetic and pharmacodynamic profiles of a drug candidate.

The synthesis of CAS No. 2309433-00-7 involves a multi-step process that typically includes cyclization reactions and stereochemical control to achieve the desired configuration. Advanced techniques such as microwave-assisted synthesis and asymmetric catalysis have been employed to optimize the production of this compound. These methods not only enhance yield but also ensure high purity, which is essential for preclinical and clinical studies.

In terms of biological activity, 1H-Pyrrolo[3,4-b]pyrazine-2,3-dione derivatives have shown promise in inhibiting key enzymes involved in inflammation and neurodegenerative diseases. For example, a recent study published in *Nature Communications* revealed that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

The hexahydro structure of this compound contributes to its lipophilicity and solubility properties, which are crucial for its pharmacokinetic profile. Researchers have utilized computational modeling tools such as molecular docking and QSAR analysis to predict its binding affinity to various drug targets. These studies have provided valuable insights into its mechanism of action and guided further optimization efforts.

From an industrial perspective, the production of CAS No. 2309433-00-7 requires stringent quality control measures to ensure consistency and compliance with regulatory standards. The use of high-performance liquid chromatography (HPLC) and mass spectrometry has become standard practice for analyzing the purity and stability of this compound during manufacturing.

In conclusion, 1H-Pyrrolo[3,4-b]pyrazine-2,3-dione hexahydro hydrochloride (CAS No. 2309433-00-7) represents a cutting-edge chemical entity with vast potential in therapeutic development. Its unique structure and stereochemistry make it a valuable tool in addressing unmet medical needs across various disease areas. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine.